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Compound Name:
hydrochloride

cat. No.: B2532590

An In-depth Technical Guide to (Cyclopropylmethyl)(methyl)amine Hydrochloride

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (Cyclopropylmethyl)
(methyl)amine hydrochloride (CAS No. 77335-18-3), a versatile chemical intermediate with
significant applications in pharmaceutical research and development. Designed for
researchers, chemists, and drug development professionals, this document delves into the
compound's chemical properties, synthesis methodologies, analytical characterization,
applications, and safety protocols, offering field-proven insights into its practical use.

Core Compound Identity and Physicochemical
Properties

(Cyclopropylmethyl)(methyl)amine hydrochloride is a secondary amine salt characterized
by the presence of a cyclopropylmethyl group. This structural motif is of high interest in
medicinal chemistry due to the unique conformational constraints and metabolic stability
imparted by the cyclopropane ring.[1] The hydrochloride salt form enhances the compound's
stability and aqueous solubility, making it suitable for various synthetic and biological
applications.

Chemical Structure
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The molecular structure consists of a methyl group and a cyclopropylmethyl group attached to
a central nitrogen atom, which is protonated and paired with a chloride counter-ion.

Caption: Molecular Structure of (Cyclopropylmethyl)(methyl)amine Hydrochloride.

Physicochemical Data

The key properties of this compound are summarized below, providing essential data for
experimental design and execution.

Property Value Source(s)
CAS Number 77335-18-3 [2]
Molecular Formula CsH12CIN [21[31[4]
Molecular Weight 121.61 g/mol [21[31[4]

1-cyclopropyl-N-
IUPAC Name methylmethanamine;hydrochlo  [2]

ride

N-(Cyclopropylmethyl)-N-

Synonyms methylamine Hydrochloride, [2][3]
CPMMA

SMILES CNCc1ccel.cl [3][5]
ORQVLOOOUXHZEJ-

InChl Key [5]

UHFFFAOYSA-N

Synthesis and Manufacturing Protocols

The synthesis of (Cyclopropylmethyl)(methyl)amine hydrochloride is typically achieved via
a multi-step process starting from commercially available precursors. The choice of synthetic
route is often dictated by factors such as scale, cost, and desired purity. Below is a
representative, field-proven protocol derived from established chemical patent literature.

Synthetic Pathway Overview
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A common and scalable approach involves the reductive amination of
cyclopropanecarboxaldehyde with methylamine, followed by conversion to the hydrochloride
salt. An alternative patented method utilizes cyclopropanecarbonitrile as a starting material.[6]

Step 1: Amine Formation Step 2: Salt Formation

HCl Gas in
Ethyl Acetate

Nucleophilic Addition & Reduction

(Cyclopropylmethyl)(methylamine
(Free Base)

W (Cyclopropylmethyl)(methyl)amine
Hydrochlori

ride

Cyclopropanecarbonitrile

Methylating Agent
(e.g., Methyllithium)

Click to download full resolution via product page

Caption: Generalized Synthetic Workflow.

Detailed Experimental Protocol

This protocol is adapted from a patented method for illustrative purposes.[6] Researchers must
conduct their own risk assessments and optimizations.

Step 1: Synthesis of (Cyclopropylmethyl)(methyl)amine (Free Base)

e Reaction Setup: To a solution of cerium trichloride in anhydrous tetrahydrofuran (THF)
cooled to -75°C, add methyllithium dropwise. The causality for using cerium trichloride is to
generate a less basic and more selective organocerium reagent, which minimizes side
reactions compared to using the highly reactive methyllithium alone.

o Reagent Addition: Stir the mixture for 1-2 hours at -75°C. Subsequently, add a solution of
cyclopropanecarbonitrile in anhydrous THF dropwise, maintaining the low temperature.

e Reaction and Quenching: After the addition is complete, allow the reaction to warm to room
temperature and stir for 12-24 hours. The progress can be monitored by TLC or GC-MS.
Upon completion, quench the reaction by carefully adding aqueous ammonium hydroxide.
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Workup and Isolation: Filter the resulting suspension and wash the filter cake with an organic
solvent like dichloromethane. Combine the organic phases, wash with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude free
base, (Cyclopropylmethyl)(methyl)amine.

Step 2: Formation of the Hydrochloride Salt

Dissolution: Dissolve the crude amine from Step 1 in a suitable organic solvent, such as
ethyl acetate.[6][7]

Precipitation: Bubble anhydrous hydrogen chloride gas through the solution or add a solution
of HCI in an organic solvent (e.qg., diethyl ether).[8][9] The hydrochloride salt will precipitate
out of the solution. The choice of an anhydrous system is critical to prevent the introduction
of water, which could affect the crystallinity and yield of the final product.

Isolation and Purification: Collect the solid precipitate by vacuum filtration. Wash the solid
with fresh, cold ethyl acetate or diethyl ether to remove any unreacted starting material and
impurities.

Drying: Dry the final product, (Cyclopropylmethyl)(methyl)amine hydrochloride, under
vacuum to obtain a stable, crystalline solid.

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and quality of the

synthesized compound.

Spectroscopic Analysis

Spectroscopic methods provide the foundational data for structural elucidation.
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Technique Expected Observations

The proton NMR spectrum is expected to show
distinct signals corresponding to the methyl

1H NMR protons, the methylene protons adjacent to the
nitrogen, and the characteristic multiplets for the

cyclopropyl ring protons.[5]

The carbon NMR would display signals for the
13C NMR methyl carbon, the methylene carbon, and the

unigue carbons of the cyclopropyl ring.

Mass spectrometry of the free base would show
Mass Spectrometry (MS) a molecular ion peak corresponding to its

molecular weight (85.15 g/mol ).[10]

The IR spectrum would feature characteristic N-
H stretching bands for the secondary

Infrared (IR) Spectroscopy ] ]
ammonium salt and C-H stretching for the alkyl

and cyclopropy! groups.

Applications in Research and Drug Development

(Cyclopropylmethyl)(methyl)amine hydrochloride serves as a crucial building block and, in
some cases, an active pharmacological agent.

Intermediate for Complex Molecule Synthesis

The compound is widely used as an intermediate in the synthesis of fine chemicals, particularly
for creating more complex pharmaceutical and agrochemical agents.[11] Its secondary amine
functionality provides a reactive site for further elaboration, while the cyclopropylmethyl group
can enhance the pharmacological profile of the target molecule.

Pharmacological Activity

Interestingly, (Cyclopropylmethyl)(methyl)amine hydrochloride, also referred to as CPMMA,
has been investigated as an experimental drug. It is reported to be a selective cannabinoid
receptor type 1 (CB1) agonist.[3] Research in animal models has suggested potential
therapeutic applications, including:
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o Cardioprotection: Shown to reduce infarct size in models of myocardial reperfusion injury.[3]

« Anti-inflammatory and Angiogenic Properties: May inhibit the production of vascular
endothelial growth factor (VEGF).[3]

o Cardiovascular Health: Investigated for potential use in treating hypercholesterolemia and
coronary artery disease.[3]

It is critical to note that this compound is strictly for research purposes only and not for personal
or veterinary use.[3][4]

Safety, Handling, and Storage

Adherence to safety protocols is paramount when handling this chemical. The following
information is synthesized from available Safety Data Sheets (SDS) and chemical safety
databases.[2][12]

~HS H | Classificati

Pictogram Hazard Class Hazard Statement

! Skin Irritation (Category 2) H315: Causes skin irritation

L H319: Causes serious eye
! Eye Irritation (Category 2) o
irritation

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation

Source: European Chemicals Agency (ECHA) via PubChem|[2]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment:

o Wear protective gloves (e.g., nitrile).
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o Use safety glasses or goggles.
o Alab coat is mandatory.

o Avoid inhaling dust; use respiratory protection if ventilation is inadequate.[11]

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[13]
o Keep away from incompatible materials such as strong oxidizing agents.

» Store under an inert atmosphere for long-term stability.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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